6-phenyl-2-(1,3-thiazol-2-yl)-2-azaspiro[3.3]heptane

• IUPAC Name: 2-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C15H16N2S/c1-2-4-12(5-3-1)13-8-15(9-13)10-17(11-15)14-16-6-7-18-14/h1-7,13H,8-11H2
• InChI Key: HKJQXYOPZIAYAE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CN(C2)C3=NC=CS3)C4=CC=CC=C4
• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol

Description

The compound “6-phenyl-2-(1,3-thiazol-2-yl)-2-azaspiro[3.3]heptane” is a complex organic molecule that contains several functional groups and structural features. It has a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. Thiazoles are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Thiazoles typically have a planar structure due to the conjugation of the double bonds in the ring. The azaspiroheptane moiety would add three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. Thiazoles are known to undergo a variety of chemical reactions, including substitutions and additions.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. Analgesics are medicines that are used to relieve pain. .

Anti-inflammatory Activity

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Antimicrobial Activity

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Antifungal Activity

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Antiviral Activity

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Antitumor or Cytotoxic Activity

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Neuroprotective Activity

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Thiazole derivatives are known to interact with various biological targets, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Thiazole derivatives can exhibit a range of toxicities depending on their specific structures.

Future Directions

Future research could explore the synthesis of new derivatives, investigate their biological activities, and optimize their properties for specific applications. Given the wide range of activities exhibited by thiazole derivatives, there are many potential directions for future research.